Cas no 1321-94-4 (Methylnaphthalene)

• Product Name: Methylnaphthalene
• CAS No: 1321-94-4
• MF: C₁₁H₁₀
• MW: 142.197103023529
• MDL: MFCD00004034
• CID: 41239
• Update Time: 2025-04-18

Methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• Methylnaphthalene
• dycar mn
• methylnaftalen
• monomethylnaphthalene
• tetrosin mnlf
• 1(or2)-Methylnaphthalene
• Mixed Methylnaphthalene
• Mix-methylnaphthalene
• Naphthalene, methyl-
• methyl-naphthalen
• MEHYL NAPHTHALENE
• methyl naphthalene

• MDL： MFCD00004034
• Inchi： 1S/C11H10/c1-9-5-4-7-10-6-2-3-8-11(9)10/h2-8H,1H3
• InChI Key： QPUYECUOLPXSFR-UHFFFAOYSA-N
• SMILES： C1(C)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 142.07800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Crystalline or molten crystalline material.
• Density: 1.0381 (estimate)
• Melting Point: 34°C
• Boiling Point: 229.78°C (estimate)
• Refractive Index: 1.6085 (estimate)
• PSA: 0.00000
• LogP: 3.14820
• Solubility: Insoluble in water, soluble in ethanol and diethyl ether.

Methylnaphthalene Security Information

• Hazardous Material transportation number：UN 3082
• HazardClass：9
• PackingGroup：III
• Packing Group：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons